Cas no 446268-22-0 (5-PYRIMIDINESULFONAMIDE, 1,2,3,4-TETRAHYDRO-6-METHYL-2,4-DIOXO-)

• Product Name: 5-PYRIMIDINESULFONAMIDE, 1,2,3,4-TETRAHYDRO-6-METHYL-2,4-DIOXO-
• CAS No: 446268-22-0
• MF: C₅H₇N₃O₄S
• MW: 205.191779375076
• CID: 3324652
• PubChem ID: 12119092
• Update Time: 2025-07-17

5-PYRIMIDINESULFONAMIDE, 1,2,3,4-TETRAHYDRO-6-METHYL-2,4-DIOXO- Chemical and Physical Properties

Names and Identifiers

• 5-PYRIMIDINESULFONAMIDE, 1,2,3,4-TETRAHYDRO-6-METHYL-2,4-DIOXO-
• SCHEMBL3377993
• 6-methyl-2,4-dioxo-1H-pyrimidine-5-sulfonamide
• DB-102870
• 446268-22-0
• AKOS004081102
• EN300-7424880
• JLOSEWSFXDBOFF-UHFFFAOYSA-N
• WSA26822
• 6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonamide

• Inchi： 1S/C5H7N3O4S/c1-2-3(13(6,11)12)4(9)8-5(10)7-2/h1H3,(H2,6,11,12)(H2,7,8,9,10)
• InChI Key： JLOSEWSFXDBOFF-UHFFFAOYSA-N
• SMILES： C1(=O)NC(C)=C(S(N)(=O)=O)C(=O)N1

Computed Properties

• Exact Mass: 205.01572689Da
• Monoisotopic Mass: 205.01572689Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 127Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones

Additional information on 5-PYRIMIDINESULFONAMIDE, 1,2,3,4-TETRAHYDRO-6-METHYL-2,4-DIOXO-

Professional Introduction to 5-PYRIMIDINESULFONAMIDE, 1,2,3,4-TETRAHYDRO-6-METHYL-2,4-DIOXO- (CAS No. 446268-22-0)

The compound 5-PYRIMIDINESULFONAMIDE, 1,2,3,4-TETRAHYDRO-6-METHYL-2,4-DIOXO- (CAS No. 446268-22-0) represents a significant advancement in the field of medicinal chemistry and pharmacology. This heterocyclic sulfonamide derivative has garnered considerable attention due to its unique structural properties and promising biological activities. The molecule's core structure is characterized by a pyrimidine scaffold, which is a fundamental motif in many biologically active compounds. Specifically, the presence of a tetrahydropyrimidine ring system combined with a sulfonamide functional group enhances its potential as a pharmacophore.

In recent years, the exploration of sulfonamide derivatives has been extensively studied for their therapeutic potential. Sulfonamides are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The compound in question (5-PYRIMIDINESULFONAMIDE, 1,2,3,4-TETRAHYDRO-6-METHYL-2,4-DIOXO-) is no exception. Its molecular configuration suggests that it may interact with various biological targets by modulating enzyme activity or receptor binding. This has led to its investigation in multiple preclinical studies aimed at identifying novel therapeutic agents.

One of the most compelling aspects of this compound is its structural versatility. The 1,2,3,4-tetrahydropyrimidine moiety provides a rigid yet flexible framework that can be further modified to optimize pharmacokinetic and pharmacodynamic properties. The 6-methyl substituent and the 2,4-dioxo groups contribute to the compound's overall stability and reactivity, making it an attractive candidate for further chemical derivatization. Such modifications can fine-tune its biological activity while minimizing potential side effects.

Recent research has highlighted the importance of pyrimidine derivatives in drug discovery. Pyrimidines are integral components of nucleic acids and play a crucial role in various cellular processes. By incorporating pyrimidine-based structures into sulfonamide derivatives (5-PYRIMIDINESULFONAMIDE, 1,2,3,4-TETRAHYDRO-6-METHYL-2,4-DIOXO-), scientists aim to develop compounds that can selectively target specific disease pathways without affecting normal cellular functions.

The sulfonamide group itself is particularly noteworthy for its ability to form hydrogen bonds with biological targets. This interaction can lead to potent inhibition of enzyme activity or modulation of receptor binding affinity. In the context of this compound (5-PYRIMIDINESULFONAMIDE, 1,2,3,4-TETRAHYDRO-6-METHYL-2,4-DIOXO-), the sulfonamide moiety may interact with enzymes involved in metabolic pathways relevant to diseases such as cancer and inflammation.

Preclinical studies have begun to explore the potential applications of this compound in various therapeutic areas. Initial findings suggest that it may exhibit inhibitory effects on key enzymes implicated in tumor growth and progression. The tetrahydropyrimidine core provides a scaffold that can be modified to enhance binding affinity to these enzymes while maintaining solubility and bioavailability.

The incorporation of the 6-methyl group and the 2,4-dioxo substituents appears to enhance the compound's metabolic stability and reduce susceptibility to degradation by enzymatic pathways. This stability is crucial for ensuring that the compound remains active within the body long enough to exert its therapeutic effects. Additionally， these structural features may contribute to reduced toxicity by minimizing interactions with non-target proteins.

In conclusion,5-PYRIMIDINESULFONAMIDE, 1,2,3,4-TETRAHYDRO-6-METHYL, 2,4-DIOXO-(CAS No. 446268-22-0) represents a promising candidate for further development as a therapeutic agent. Its unique structural features and demonstrated biological activities make it an attractive subject for future research aimed at treating diseases such as cancer and inflammatory disorders. As research continues，the full therapeutic potential of this compound will likely become more apparent，leading to new insights into drug design and development strategies.